![molecular formula C18H21N3O4 B4763382 2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide](/img/structure/B4763382.png)
2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide
Overview
Description
2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide, also known as DEPCH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DEPCH is a hydrazine derivative that has been synthesized and studied for its biological and chemical properties.
Scientific Research Applications
2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer properties. Studies have demonstrated that this compound can induce cell death in cancer cells by inhibiting the activity of certain enzymes. This compound has also been studied for its potential use as a drug delivery system due to its ability to target cancer cells selectively.
In agriculture, this compound has been studied for its potential use as a herbicide. Studies have demonstrated that this compound can inhibit the growth of certain weeds by inhibiting the activity of certain enzymes.
In material science, this compound has been studied for its potential use as a precursor for the synthesis of metal-organic frameworks (MOFs). MOFs are a class of materials that have potential applications in gas storage, catalysis, and sensing.
Mechanism of Action
The mechanism of action of 2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide is not fully understood. However, studies have demonstrated that this compound can inhibit the activity of certain enzymes such as topoisomerase II and carbonic anhydrase IX. Inhibition of these enzymes can lead to cell death in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound can inhibit the activity of certain enzymes as discussed earlier. Physiologically, this compound can induce cell death in cancer cells, inhibit the growth of certain weeds, and potentially be used as a drug delivery system.
Advantages and Limitations for Lab Experiments
2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent biological activity. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, this compound has not been extensively studied for its toxicity, which can be a concern for researchers.
Future Directions
There are several future directions for 2-(3,4-diethoxybenzoyl)-N-phenylhydrazinecarboxamide research. One potential direction is to further study its potential use as a drug delivery system. Another potential direction is to study its potential use in combination with other anticancer drugs to enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity. Finally, this compound can be studied for its potential use in other fields such as material science and agriculture.
properties
IUPAC Name |
1-[(3,4-diethoxybenzoyl)amino]-3-phenylurea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-3-24-15-11-10-13(12-16(15)25-4-2)17(22)20-21-18(23)19-14-8-6-5-7-9-14/h5-12H,3-4H2,1-2H3,(H,20,22)(H2,19,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJIWKUSMPVGIKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NNC(=O)NC2=CC=CC=C2)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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